Cas no 97164-95-9 (4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol)

• Product Name: 4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol
• CAS No: 97164-95-9
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 751164
• PubChem ID: 656720
• Update Time: 2025-06-29

4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-c]pyridin-3(2H)-one, 4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-[1,2]thiazolo[5,4-c]pyridin-3-one
• 4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol
• Q27116366
• CS-0354220
• 4,5,6,7-tetrahydroisothiazolo-[5,4-c]pyridin-3-ol
• 4,5,6,7-Tetrahydroisothiazolo[5,4-c]pyridin-3-ol
• GTPL10907
• BDBM50224812
• CHEBI:386162
• AC1LCVH2
• Thio-THIP
• 4,5,6,7-tetrahydroisothiazolo[5,4-c]pyridin-3-one
• 97164-95-9
• CHEMBL170539
• ACMC-20m1et
• DTXSID00349648
• CHEBI:35010
• EN300-120973
• 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol
• 4,5,6,7-tetrahydro-(1,2)thiazolo(5,4-c)pyridin-3-one
• 4,5,6,7-tetrahydroisoxazolo(3,4c)pyridin-5-ol
• 4,5,6,7-Tetrahydroisothiazolo(5,4-c)pyridin-3-ol
• DTXCID40300718

• Inchi： 1S/C6H8N2OS/c9-6-4-1-2-7-3-5(4)10-8-6/h7H,1-3H2,(H,8,9)
• InChI Key： DZYJTJJQGHXSFN-UHFFFAOYSA-N
• SMILES： S1C2CNCCC=2C(N1)=O

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4H,5H,6H,7H-1,2thiazolo5,4-cpyridin-3-ol

4H,5H,6H,7H-1,2thiazolo[5,4-c]pyridin-3-ol (CAS No. 97164-95-9)

The compound 4H,5H,6H,7H-1,2thiazolo[5,4-c]pyridin-3-ol, identified by the CAS registry number 97164-95-9, is a heterocyclic organic compound with a unique structure that combines a thiazole ring fused to a pyridine ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. Recent studies have highlighted its role in the development of novel bioactive molecules and its influence on the design of advanced functional materials.

The structural uniqueness of 4H,5H,6H,7H-1,2thiazolo[5,4-c]pyridin-3-ol lies in its fused heterocyclic system. The thiazole ring contributes sulfur and nitrogen atoms to the structure, while the pyridine ring introduces an additional nitrogen atom. This arrangement creates a highly conjugated system with unique electronic properties. The hydroxyl group (-OH) at position 3 further enhances the compound's reactivity and functional versatility.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. For instance, one study reported a two-step synthesis involving the cyclization of an appropriate thioamide followed by oxidation to introduce the hydroxyl group. The reaction conditions were optimized to ensure minimal side reactions and maximum selectivity.

The physical properties of 4H,5H,6H,7H-1,2thiazolo[5,4-c]pyridin-3-ol have been extensively studied. Its melting point is reported to be approximately 280°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various chemical transformations and applications.

In terms of applications, this compound has shown promise in the field of pharmacology. It has been evaluated as a potential lead molecule for drug development due to its ability to interact with specific biological targets. For example, recent studies have demonstrated its inhibitory effects on certain enzymes associated with neurodegenerative diseases. These findings suggest that further exploration of its bioactivity could lead to novel therapeutic agents.

Beyond pharmacology, 4H,5H,6H,7H-1,2thiazolo[5,c]pyridin-3-ol has also been explored for its potential in material science. Its conjugated system makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in thin-film transistors (TFTs). Initial results indicate that it exhibits desirable electronic properties for such applications.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Results suggest that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings.

In conclusion, 4H, 5H, 6H, 7H-1, 2thiazolo[5,c]pyridin-3-ol (CAS No. 97164–95–9)) is a versatile compound with significant potential across multiple scientific domains.